Cas no 94333-52-5 (Octadecanamide,N-[2-[(2-cyanoethyl)amino]ethyl]-N-[2-[(1-oxooctadecyl)amino]ethyl]-)

• Product Name: Octadecanamide,N-[2-[(2-cyanoethyl)amino]ethyl]-N-[2-[(1-oxooctadecyl)amino]ethyl]-
• CAS No: 94333-52-5
• MF: C₄₃H₈₄N₄O₂
• MW: 689.152672767639
• CID: 803964
• PubChem ID: 111924
• Update Time: 2025-04-19

Octadecanamide,N-[2-[(2-cyanoethyl)amino]ethyl]-N-[2-[(1-oxooctadecyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Octadecanamide,N-[2-[(2-cyanoethyl)amino]ethyl]-N-[2-[(1-oxooctadecyl)amino]ethyl]-
• N-[2-[(2-cyanoethyl)amino]ethyl]-N-[2-(stearoylamino)ethyl]stearamide
• 94333-52-5
• Octadecanoic acid, diamide with 3-((2-((2-aminoethyl)amino)ethyl)amino)propanenitrile
• 68958-49-6
• N-(2-((2-Cyanoethyl)amino)ethyl)-N-(2-(stearoylamino)ethyl)stearamide
• DTXSID0071916
• EINECS 305-031-6
• EINECS 273-369-0
• Stearic acid, bisamide with cyanoethyldiethylenetriamine
• Stearic acid diamide with 3-((2-((2-aminoethyl)amino)ethyl)amino)propanenitrile
• Stearic acid diamide with 3-[[2-[(2-aminoethyl)amino]ethyl]amino]propanenitrile
• NS00036777
• Distearic acid, diamide with 3-((2-((2-aminoethyl)amino)ethyl)amino)propiononitrile

• Inchi： 1S/C43H84N4O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34-42(48)46-39-41-47(40-38-45-37-33-36-44)43(49)35-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h45H,3-35,37-41H2,1-2H3,(H,46,48)
• InChI Key： GSDRHHBTWYHUJM-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)N(CCNCCC#N)CCNC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 688.65942793g/mol
• Monoisotopic Mass: 688.65942793g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 49
• Rotatable Bond Count: 40
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.1
• Topological Polar Surface Area: 85.2Ų